Cas no 175077-14-2 (2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester)

2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester structure
175077-14-2 structure
Product Name:2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester
CAS No:175077-14-2
MF:C16H14O5
MW:286.279365062714
CID:1367973
PubChem ID:10968113
Update Time:2025-04-20

2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(acetyloxy)-, 4-(hydroxymethyl)phenyl ester
    • 2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester
    • SCHEMBL4134586
    • [4-(hydroxymethyl)phenyl] 2-acetyloxybenzoate
    • 4-(Hydroxymethyl)phenyl 2-acetoxybenzoate
    • 2-(Acetyloxy)benzoicAcid4-(Hydroxymethyl)phenylEster
    • starbld0004482
    • 175077-14-2
    • Inchi: 1S/C16H14O5/c1-11(18)20-15-5-3-2-4-14(15)16(19)21-13-8-6-12(10-17)7-9-13/h2-9,17H,10H2,1H3
    • InChI Key: QHNVBXTVELOXQY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1OC(C)=O)=O)C1C=CC(CO)=CC=1

Computed Properties

  • Exact Mass: 286.08412
  • Monoisotopic Mass: 286.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83

2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A187890-25mg
2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester
175077-14-2
25mg
$ 87.00 2023-04-19
TRC
A187890-50mg
2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester
175077-14-2
50mg
$ 155.00 2023-04-19
TRC
A187890-100mg
2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester
175077-14-2
100mg
$ 287.00 2023-04-19
TRC
A187890-250mg
2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester
175077-14-2
250mg
$ 701.00 2023-04-19
TRC
A187890-500mg
2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester
175077-14-2
500mg
$ 1367.00 2023-04-19

2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester Related Literature

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